Cas no 494835-15-3 (L-Asparagine, glycylglycyl-L-valyl-)

• Product Name: L-Asparagine, glycylglycyl-L-valyl-
• CAS No: 494835-15-3
• MF: C₁₃H₂₃N₅O₆
• MW: 345.351622819901
• CID: 1533810
• Update Time: 2024-08-24

L-Asparagine, glycylglycyl-L-valyl- Chemical and Physical Properties

Names and Identifiers

• L-Asparagine, glycylglycyl-L-valyl-
• L-Asparagine, glycylglycyl-L-valyl- (9CI)

• Inchi： 1S/C13H23N5O6/c1-6(2)11(18-10(21)5-16-9(20)4-14)12(22)17-7(13(23)24)3-8(15)19/h6-7,11H,3-5,14H2,1-2H3,(H2,15,19)(H,16,20)(H,17,22)(H,18,21)(H,23,24)/t7-,11-/m0/s1
• InChI Key： NXLBLPIGYCBYHL-CPCISQLKSA-N
• SMILES： C(O)(=O)[C@H](CC(N)=O)NC(=O)[C@H](C(C)C)NC(=O)CNC(=O)CN

Computed Properties

• Exact Mass: 345.16499

Experimental Properties

• Density: 1.322±0.06 g/cm3(Predicted)
• Boiling Point: 856.5±65.0 °C(Predicted)
• PSA: 193.71
• pka: 3.17±0.10(Predicted)